Cas no 1804242-02-1 (Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate)

• Product Name: Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate
• CAS No: 1804242-02-1
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• CID: 5007732
• Update Time: 2025-06-10

Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate

• Inchi： 1S/C13H15BrO3/c1-8-4-10(7-12(15)17-3)6-11(5-8)13(16)9(2)14/h4-6,9H,7H2,1-3H3
• InChI Key： BHCZAZIALCRETH-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC(C)=CC(CC(=O)OC)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 290
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate

Recent Advances in the Study of Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate (CAS: 1804242-02-1)

Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate (CAS: 1804242-02-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

One of the most notable advancements in the study of Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the development of inhibitors for protein kinases, which are critical targets in cancer therapy. The study highlighted the compound's unique structural features, which allow for efficient modification to enhance binding affinity and selectivity.

In addition to its applications in kinase inhibition, Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate has also been investigated for its potential in antimicrobial drug development. A recent preprint article on bioRxiv reported the compound's activity against resistant bacterial strains, suggesting its promise as a scaffold for designing new antibiotics. The researchers utilized computational modeling and in vitro assays to identify optimal derivatives with improved efficacy and reduced toxicity.

The synthesis of Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate has also seen methodological improvements. A 2024 paper in Organic Letters described a novel, high-yield synthetic route that minimizes byproducts and reduces environmental impact. This advancement is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.

Despite these promising developments, challenges remain in the optimization of Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate-based compounds. Issues such as metabolic stability and pharmacokinetic properties need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its applications underscore its potential as a valuable tool in medicinal chemistry.

In conclusion, Methyl 3-(2-bromopropanoyl)-5-methylphenylacetate (CAS: 1804242-02-1) continues to be a focal point in chemical biology and pharmaceutical research. Its role in the synthesis of bioactive molecules, combined with recent methodological advancements, positions it as a compound of high interest for future drug discovery efforts. Ongoing research is expected to further elucidate its potential and address existing limitations, paving the way for innovative therapeutic solutions.